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2-Amino-N,N-diethyl-3-

methylbenzamide

CAS No.: 926250-76-2

Cat. No.: B3009091

Get Quote

Abstract
This application note details a robust, scalable synthesis protocol for 2-Amino-N,N-diethyl-3-
methylbenzamide, a structural analog of the insect repellent DEET and a functionalized

anthranilamide scaffold. Unlike standard amide couplings that risk competitive side-reactions

due to the free aniline moiety, this protocol utilizes an Isatoic Anhydride platform. This

methodology ensures high regioselectivity, eliminates the need for amine protection, and

provides a self-purifying mechanism via carbon dioxide evolution. The guide includes a

retrosynthetic analysis, step-by-step experimental procedures, and quality control parameters

suitable for drug discovery and lead optimization workflows.

Introduction & Strategic Analysis
The target molecule, 2-Amino-N,N-diethyl-3-methylbenzamide, possesses a sterically

congested core due to the ortho-methyl group adjacent to the aniline nitrogen. Direct coupling

of 2-amino-3-methylbenzoic acid using standard agents (e.g., EDC, HATU) often suffers from

low yields due to:
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Competitive Dimerization: The unprotected aniline acting as a nucleophile toward the

activated ester.

Steric Hindrance: The C3-methyl group impedes attack at the carbonyl center.

To circumvent these issues, this protocol employs the Isatoic Anhydride (2H-3,1-benzoxazine-

2,4(1H)-dione) route. This intermediate serves as a "masked" activated ester that reacts

cleanly with amines. The driving force of the reaction is the irreversible loss of CO₂, which

prevents reversibility and drives the equilibrium toward the amide product.

Retrosynthetic Logic
The synthesis is disconnected into two phases:

Activation: Cyclization of 2-amino-3-methylbenzoic acid to 8-methylisatoic anhydride.

Aminolysis: Nucleophilic ring-opening with diethylamine.

TARGET
2-Amino-N,N-diethyl-3-methylbenzamide

INTERMEDIATE
8-Methylisatoic Anhydride

 Ring Opening
(Aminolysis)

REAGENT
Diethylamine

BYPRODUCT
CO2 (Gas)

-CO2

STARTING MATERIAL
2-Amino-3-methylbenzoic acid

 Cyclization
(Triphosgene)

Click to download full resolution via product page

Figure 1: Retrosynthetic strategy utilizing the reactive isatoic anhydride intermediate to bypass

direct coupling issues.
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Experimental Protocol
Phase 1: Synthesis of 8-Methylisatoic Anhydride
Objective: Convert the anthranilic acid derivative into the reactive anhydride intermediate.

Reagents:

2-Amino-3-methylbenzoic acid (1.0 equiv)[1]

Triphosgene (0.35 equiv) (Solid source of phosgene, safer handling)

Triethylamine (TEA) (Catalytic amount or 1.0 equiv if HCl scavenging is needed)

Solvent: Dry Tetrahydrofuran (THF) or Dioxane.

Procedure:

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and

addition funnel. Vent the system through a caustic scrubber (NaOH solution) to neutralize

any generated phosgene/HCl.

Dissolution: Dissolve 2-Amino-3-methylbenzoic acid (15.1 g, 100 mmol) in dry THF (150 mL).

Activation: Cool the solution to 0°C. Dissolve Triphosgene (10.4 g, 35 mmol) in THF (30 mL)

and add dropwise over 30 minutes. Caution: Exothermic.

Reaction: Allow the mixture to warm to room temperature, then heat to reflux (65°C) for 3

hours. The solution should become clear as the anhydride forms.

Isolation: Cool the mixture to room temperature. If the product precipitates, filter directly. If

not, concentrate the solvent to ~20% volume and add cold hexanes to induce precipitation.

Purification: Filter the solid, wash with cold hexanes, and dry under vacuum.

Expected Yield: 85-95%

Appearance: Beige to off-white solid.
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Phase 2: Aminolysis to 2-Amino-N,N-diethyl-3-
methylbenzamide
Objective: Nucleophilic attack by diethylamine to open the ring and release CO₂.

Reagents:

8-Methylisatoic Anhydride (from Phase 1) (1.0 equiv)

Diethylamine (1.2 equiv)

Catalyst: NaOH (0.1 equiv) or DMAP (Optional, for kinetics)

Solvent: Ethanol or DMF.

Procedure:

Setup: Use a reaction vessel capable of venting gas (CO₂ evolution).

Mixing: Suspend 8-Methylisatoic Anhydride (17.7 g, 100 mmol) in Ethanol (100 mL).

Addition: Add Diethylamine (8.8 g, 12.4 mL, 120 mmol) dropwise at room temperature.

Reaction: Heat the mixture to 40-50°C.

Observation: Vigorous evolution of CO₂ gas will occur. Monitor until gas evolution ceases

(typically 1-2 hours).

Completion: Monitor by TLC (Ethyl Acetate/Hexane 1:1) or HPLC.[2] The anhydride spot

should disappear.

Work-up:

Concentrate the ethanol under reduced pressure.[3]

Dissolve the residue in Ethyl Acetate (150 mL).

Wash with 1M NaHCO₃ (2 x 50 mL) to remove unreacted acid/anhydride traces.
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Wash with Brine (50 mL).

Dry over anhydrous Na₂SO₄ and concentrate.[4]

Final Purification: If necessary, recrystallize from Hexane/Ethyl Acetate or purify via flash

chromatography (Silica, 0-30% EtOAc in Hexanes).

Analytical Characterization & QC
To ensure the integrity of the synthesized compound, the following specifications must be met.

Parameter Specification Method/Notes

Appearance
White to pale yellow crystalline

solid
Visual inspection

Purity > 98.0%
HPLC (C18, ACN/Water

gradient)

Mass Spec [M+H]⁺ = 207.15 Da LC-MS (ESI+)

¹H NMR Confirm structure See below for diagnostic shifts

Residual Solvents < 5000 ppm (Ethanol/THF) GC-Headspace

Diagnostic ¹H NMR Signals (CDCl₃, 400 MHz):

δ 6.5 - 7.2 ppm: Multiplet (3H, Aromatic protons).

δ 4.2 ppm: Broad singlet (2H, -NH₂, exchangeable with D₂O).

δ 3.2 - 3.5 ppm: Multiplet/Broad (4H, N-CH₂-CH₃). Note: Rotational restriction of the amide

bond often broadens these signals.

δ 2.15 ppm: Singlet (3H, Ar-CH₃).

δ 1.1 - 1.2 ppm: Triplet/Multiplet (6H, N-CH₂-CH₃).

Process Safety & Handling
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Triphosgene: Highly toxic. Generates phosgene gas upon decomposition or reaction. Must

be handled in a well-ventilated fume hood. A scrubber system containing 10% NaOH is

mandatory to trap exhaust gases.

CO₂ Evolution: Phase 2 generates stoichiometric quantities of gas. Ensure reaction vessels

are not sealed tight to prevent over-pressurization.

Diethylamine: Volatile, flammable, and corrosive. Keep away from ignition sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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